Cas no 2138089-09-3 (4-Ethyl-1-(1,2-thiazol-5-yl)cyclohex-2-en-1-ol)

• Product Name: 4-Ethyl-1-(1,2-thiazol-5-yl)cyclohex-2-en-1-ol
• CAS No: 2138089-09-3
• MF: C₁₁H₁₅NOS
• MW: 209.307901620865
• CID: 5997237
• PubChem ID: 165497787
• Update Time: 2025-05-19

4-Ethyl-1-(1,2-thiazol-5-yl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138089-09-3
• 4-ethyl-1-(1,2-thiazol-5-yl)cyclohex-2-en-1-ol
• EN300-1155992
• 4-Ethyl-1-(1,2-thiazol-5-yl)cyclohex-2-en-1-ol

• Inchi： 1S/C11H15NOS/c1-2-9-3-6-11(13,7-4-9)10-5-8-12-14-10/h3,5-6,8-9,13H,2,4,7H2,1H3
• InChI Key： RODQRDFCADNVFE-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)C1(C=CC(CC)CC1)O

Computed Properties

• Exact Mass: 209.08743528g/mol
• Monoisotopic Mass: 209.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.4Ų

Additional information on 4-Ethyl-1-(1,2-thiazol-5-yl)cyclohex-2-en-1-ol

Introduction to 4-Ethyl-1-(1,2-thiazol-5-yl)cyclohex-2-en-1-ol (CAS No. 2138089-09-3)

4-Ethyl-1-(1,2-thiazol-5-yl)cyclohex-2-en-1-ol, identified by the chemical identifier CAS No. 2138089-09-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclohexenone core conjugated with a thiazole moiety and an ethyl substituent, has garnered attention due to its structural complexity and potential biological activities. The presence of the thiazole ring, a heterocyclic structure known for its wide-ranging biological significance, suggests that this compound may exhibit properties relevant to various therapeutic areas.

The structural framework of 4-Ethyl-1-(1,2-thiazol-5-yl)cyclohex-2-en-1-ol combines elements that are frequently explored in drug discovery. The cyclohexenone group provides a rigid, aromatic-like backbone that can interact with biological targets through π-stacking or hydrophobic interactions, while the thiazole ring introduces sulfur atoms capable of participating in hydrogen bonding or coordinating with metal ions. The ethyl substituent at the 4-position of the cyclohexene ring may influence the electronic properties of the molecule, affecting its reactivity and binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of such compounds with biological targets. Studies indicate that molecules containing thiazole scaffolds often exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 4-Ethyl-1-(1,2-thiazol-5-yl)cyclohex-2-en-1-ol may confer unique pharmacological characteristics, making it a valuable candidate for further investigation.

In the context of drug development, the synthesis of analogs derived from 4-Ethyl-1-(1,2-thiazol-5-yl)cyclohex-2-en-1-ol represents an exciting avenue for exploring novel therapeutic agents. By modifying substituents or altering the core structure, researchers can fine-tune the biological activity of these compounds. For instance, replacing the ethyl group with other alkyl or aryl moieties could modify the compound's solubility and metabolic stability, while changes to the thiazole ring might enhance its binding affinity to specific enzymes or receptors.

The pharmaceutical industry has increasingly focused on leveraging natural product-inspired scaffolds to develop new drugs. The structural motif of 4-Ethyl-1-(1,2-thiazol-5-yl)cyclohex-2-en-1-ol bears resemblance to certain bioactive natural products, suggesting that it may have evolved through evolutionary processes to interact with biological systems. This perspective aligns with the growing interest in structure-based drug design, where understanding the relationship between molecular structure and biological activity is paramount.

From a synthetic chemistry perspective, 4-Ethyl-1-(1,2-thiazol-5-yl)cyclohex-2-en-1-ol offers interesting challenges and opportunities. The synthesis of complex heterocyclic compounds like this one requires sophisticated methodologies to establish connectivity between rings and functional groups while maintaining high regioselectivity. Advances in catalytic processes and transition-metal-catalyzed reactions have made it possible to construct such molecules with greater efficiency and precision.

The potential applications of 4-Ethyl-1-(1,2-thiazol-5-ytl)cyclohexenone derivatives extend beyond traditional pharmaceuticals. In agrochemical research, for example, structurally similar compounds have been investigated for their herbicidal or fungicidal properties. The ability to modify key functional groups allows for the creation of derivatives tailored to specific agricultural needs while minimizing environmental impact.

Another emerging area where this class of compounds is gaining traction is in materials science. The unique electronic and optical properties of molecules containing thiazole rings make them candidates for use in organic electronics, photovoltaics, and other advanced materials. By tuning the molecular structure through strategic substitutions,4-Ethyl-l-(l,l-thiazol-l0)-ytlcyclohexenone could contribute to innovations in these fields.

The study of 4-Ethyl-l-(l,l-thiazoll0)-ytlcyclohexenone also intersects with computational biology and bioinformatics. High-throughput screening techniques combined with machine learning algorithms enable researchers to rapidly assess large libraries of compounds for potential biological activity. This approach has accelerated drug discovery pipelines significantly over recent years by identifying promising candidates before extensive wet-lab testing is required.

In conclusion,4-Ethlyl-l-(l,l-thiazoIe-l0)-ytlcycIohexenone (CAS No 2138089-O9-O3) represents an intriguing molecule with diverse applications across multiple scientific disciplines Its structural features position it as a valuable scaffold for further exploration both academically and commercially As research continues into its pharmacological properties synthetic pathways become more refined we can anticipate new insights into how such compounds interact with biological systems ultimately leading to novel therapeutics or advanced materials